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Compound of Interest

Compound Name: H-Asp-OMe

Cat. No.: B555706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific research directly investigating the biological activities of H-Asp-OMe (L-

Aspartic acid 1-methyl ester) as a standalone compound is limited. This guide summarizes the

known biological roles of its parent molecule, L-aspartic acid, and related derivatives to infer

the potential activities of H-Asp-OMe. The information presented herein is intended for

research and development purposes and should not be interpreted as established clinical

efficacy.

Introduction
H-Asp-OMe is the methyl ester derivative of L-aspartic acid, a non-essential amino acid

ubiquitously found in biological systems.[1] While primarily utilized as a building block in

peptide synthesis and famously a component of the artificial sweetener Aspartame, its intrinsic

biological activities remain largely unexplored.[2] This technical guide aims to provide a

comprehensive overview of the potential biological activities of H-Asp-OMe by examining the

well-documented functions of L-aspartic acid and its derivatives. Understanding these related

activities can provide a foundational framework for future research and drug development

endeavors involving H-Asp-OMe.

Amino acid derivatives, in general, are recognized for their potential to influence a range of

physiological processes, including anabolic hormone secretion, energy metabolism during

exercise, and cognitive function.[3][4][5] This guide will delve into the specific roles of the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b555706?utm_src=pdf-interest
https://www.benchchem.com/product/b555706?utm_src=pdf-body
https://www.benchchem.com/product/b555706?utm_src=pdf-body
https://www.benchchem.com/product/b555706?utm_src=pdf-body
https://www.pharmaffiliates.com/en/17812-32-7-aspartic-acid-alpha-methyl-ester-pasti009030.html
https://www.chembk.com/en/chem/L-Aspartic%20acid%20hydrogen%201-methyl%20ester
https://www.benchchem.com/product/b555706?utm_src=pdf-body
https://www.benchchem.com/product/b555706?utm_src=pdf-body
https://www.medchemexpress.com/h-asp-ome.html
https://www.chemsrc.com/en/cas/16856-13-6_832426.html
https://www.medchemexpress.com/h-asp-ome-ome-hcl.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


aspartate backbone in neurotransmission, metabolic pathways, and other physiological

functions, thereby providing a rational basis for investigating H-Asp-OMe.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of H-Asp-OMe is crucial for designing

and interpreting biological experiments.

Property Value Reference

Molecular Formula C₅H₉NO₄ [1]

Molecular Weight 147.13 g/mol [1]

CAS Number 17812-32-7 [1]

Appearance
Colorless to slightly yellow oily

liquid
[2]

Solubility

Soluble in organic solvents like

ethanol and dimethyl sulfoxide;

insoluble in water.

[2]

Potential Biological Activities
The biological activities of H-Asp-OMe are likely to be influenced by its structural similarity to L-

aspartic acid. The esterification of the alpha-carboxyl group may alter its polarity, membrane

permeability, and interaction with biological targets compared to its parent amino acid.

Neurotransmission and Neuromodulation
L-aspartate is a well-established excitatory neurotransmitter in the central nervous system.[1][6]

It primarily acts on N-methyl-D-aspartate (NMDA) receptors, a subtype of glutamate receptors,

playing a crucial role in synaptic plasticity, learning, and memory.[6]

Potential Roles of H-Asp-OMe:

NMDA Receptor Modulation: As a derivative of L-aspartate, H-Asp-OMe could potentially

interact with NMDA receptors. The methyl ester group might alter its binding affinity and
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efficacy compared to L-aspartate.

Prodrug Potential: It is conceivable that H-Asp-OMe could act as a prodrug, being

hydrolyzed in vivo to L-aspartic acid, thereby increasing local concentrations of this

neurotransmitter.
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Metabolic Regulation
L-aspartic acid is a key intermediate in several metabolic pathways, including the urea cycle

and the malate-aspartate shuttle, which is crucial for cellular energy production.[6]

Potential Roles of H-Asp-OMe:

Energy Metabolism: By being converted to L-aspartate, H-Asp-OMe could fuel the malate-

aspartate shuttle, thereby supporting ATP production in mitochondria.

Urea Cycle: It could contribute to the detoxification of ammonia by participating in the urea

cycle.
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Experimental Protocols
Currently, there are no specific, publicly available experimental protocols for evaluating the

biological activity of H-Asp-OMe. However, researchers can adapt established protocols used

for L-aspartic acid and other amino acid derivatives.

In Vitro Assays
Receptor Binding Assays: To determine the affinity of H-Asp-OMe for NMDA receptors,

competitive binding assays using radiolabeled ligands (e.g., [³H]MK-801) can be employed

with isolated synaptic membranes.

Electrophysiology: Patch-clamp recordings from cultured neurons can be used to measure

changes in ion channel activity in response to H-Asp-OMe application, providing insights into

its effects on neuronal excitability.

Cell Viability and Proliferation Assays: Standard assays such as MTT or BrdU incorporation

can be used to assess the effects of H-Asp-OMe on the growth and survival of various cell

types, including neuronal and cancer cell lines.

In Vivo Studies
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Animal Models of Neurological Disorders: The effects of H-Asp-OMe can be investigated in

rodent models of diseases where NMDA receptor dysfunction is implicated, such as

Alzheimer's disease or epilepsy. Behavioral tests (e.g., Morris water maze) and

neurochemical analyses would be relevant endpoints.

Metabolic Studies: The impact of H-Asp-OMe administration on metabolic parameters can

be assessed by measuring blood glucose, lactate, and ammonia levels in animal models

under normal and metabolically challenged conditions (e.g., exercise).
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Toxicology and Safety
The toxicological profile of H-Asp-OMe has not been extensively studied. However, high doses

of its parent molecule, L-aspartic acid, have been shown to cause renal and salivary gland

toxicity in rats. A 90-day feeding study in Fischer 344 rats established a No-Observed-Adverse-

Effect-Level (NOAEL) for L-aspartic acid at 1.25% of the diet.[7] Any investigation into the

biological activities of H-Asp-OMe should be accompanied by rigorous toxicological

assessments.
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Conclusion and Future Directions
H-Asp-OMe represents an under-investigated derivative of the biologically crucial amino acid,

L-aspartic acid. While direct evidence of its biological activities is currently lacking, its structural

relationship to L-aspartate suggests a range of potential functions, particularly in the realms of

neurotransmission and metabolic regulation. Future research should focus on:

Directly assessing the interaction of H-Asp-OMe with key biological targets, such as NMDA

receptors.

Investigating its metabolic fate to determine if it functions as a prodrug of L-aspartic acid.

Conducting comprehensive in vitro and in vivo studies to elucidate its pharmacological and

toxicological profiles.

A thorough understanding of the biological activities of H-Asp-OMe could open new avenues

for the development of novel therapeutics for neurological and metabolic disorders.

Need Custom Synthesis?
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To cite this document: BenchChem. [H-Asp-OMe: A Technical Guide to its Potential
Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555706#potential-biological-activities-of-h-asp-ome]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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